Cas no 1319203-63-8 (2-(3-methoxyphenyl)-N-{1-3-(2-methylphenyl)-1H-pyrazole-5-carbonylpiperidin-4-yl}acetamide)

• Product Name: 2-(3-methoxyphenyl)-N-{1-3-(2-methylphenyl)-1H-pyrazole-5-carbonylpiperidin-4-yl}acetamide
• CAS No: 1319203-63-8
• MF: C₂₅H₃₂N₄O₃
• MW: 436.546586036682
• CID: 6442139
• PubChem ID: 75270686
• Update Time: 2025-06-07

2-(3-methoxyphenyl)-N-{1-3-(2-methylphenyl)-1H-pyrazole-5-carbonylpiperidin-4-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-methoxyphenyl)-N-{1-3-(2-methylphenyl)-1H-pyrazole-5-carbonylpiperidin-4-yl}acetamide
• 1319203-63-8

• Inchi： 1S/C25H32N4O3/c1-17-6-3-4-9-21(17)22-16-23(28-27-22)25(31)29-12-10-19(11-13-29)26-24(30)15-18-7-5-8-20(14-18)32-2/h3-9,14,19,22-23,27-28H,10-13,15-16H2,1-2H3,(H,26,30)
• InChI Key： DFKCSIAKJNSUBV-UHFFFAOYSA-N
• SMILES： O=C(C1CC(C2C=CC=CC=2C)NN1)N1CCC(CC1)NC(CC1C=CC=C(C=1)OC)=O

Computed Properties

• Exact Mass: 436.24744090g/mol
• Monoisotopic Mass: 436.24744090g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 637
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 82.7Ų

Additional information on 2-(3-methoxyphenyl)-N-{1-3-(2-methylphenyl)-1H-pyrazole-5-carbonylpiperidin-4-yl}acetamide

Introduction to 2-(3-methoxyphenyl)-N-{1-3-(2-methylphenyl)-1H-pyrazole-5-carbonylpiperidin-4-yl}acetamide (CAS No. 1319203-63-8) and Its Emerging Applications in Chemical Biology

The compound 2-(3-methoxyphenyl)-N-{1-3-(2-methylphenyl)-1H-pyrazole-5-carbonylpiperidin-4-yl}acetamide, identified by its CAS number 1319203-63-8, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their structural complexity and diverse biological activities. The intricate scaffold of this molecule, featuring a pyrazole core linked to a piperidine moiety, suggests multifaceted interactions with biological targets, making it a promising candidate for further exploration in drug discovery and therapeutic development.

Recent advancements in the field of medicinal chemistry have highlighted the importance of pyrazole derivatives in the design of novel bioactive molecules. Pyrazole, a five-membered aromatic heterocycle with two nitrogen atoms, is known for its ability to modulate various biological pathways. The presence of a methoxy group at the 3-position of the phenyl ring in this compound (2-(3-methoxyphenyl)-N-{1-3-(2-methylphenyl)-1H-pyrazole-5-carbonylpiperidin-4-yl}acetamide) introduces additional functional diversity, potentially enhancing its binding affinity and selectivity towards specific biological targets. Moreover, the incorporation of a piperidine ring further enriches the structural complexity, enabling unique pharmacophoric interactions that could be exploited for therapeutic purposes.

The pyrazole-5-carbonylpiperidin-4-yl moiety in the molecular structure of this compound is particularly noteworthy. This fragment has been extensively studied for its role in modulating enzyme activity and receptor binding. For instance, pyrazole derivatives have shown promise in inhibiting kinases and other enzymes involved in cancer progression. The carbonyl group in the pyrazole ring can engage in hydrogen bonding with polar residues in protein active sites, while the piperidine ring contributes to hydrophobic interactions, thereby stabilizing the binding interface. Such features make this compound an attractive scaffold for designing small-molecule inhibitors with high potency and selectivity.

One of the most compelling aspects of 2-(3-methoxyphenyl)-N-{1-3-(2-methylphenyl)-1H-pyrazole-5-carbonylpiperidin-4-yl}acetamide is its potential application in addressing unmet medical needs. Current research indicates that this compound exhibits inhibitory activity against several targets relevant to inflammation, neurodegeneration, and metabolic disorders. For example, studies have demonstrated that pyrazole-based molecules can modulate inflammatory pathways by inhibiting key enzymes such as COX-2 and LOX. The presence of the 3-methoxyphenyl group may enhance these effects by improving solubility and metabolic stability, thereby increasing bioavailability.

The 1H-pyrazole core is particularly interesting from a synthetic chemistry perspective. Pyrazoles are versatile building blocks that can be easily functionalized at multiple positions, allowing for the creation of diverse derivatives with tailored biological properties. In this case, the pyrazole ring is linked to a piperidine moiety through a carbonyl bridge, which not only enhances structural rigidity but also introduces additional sites for interaction with biological targets. This dual functionality makes the compound a valuable tool for exploring structure-activity relationships (SAR) in drug discovery.

Recent computational studies have shed light on the binding mode of this compound with its target proteins. Molecular docking simulations suggest that the pyrazole and piperidine moieties occupy distinct pockets within the active site, facilitating optimal interactions with key residues. The methoxy group at position 3 of the phenyl ring appears to play a crucial role in anchoring the molecule through hydrogen bonding or hydrophobic interactions, depending on the target protein. These insights are invaluable for guiding medicinal chemistry efforts aimed at optimizing potency and selectivity.

In vitro experiments have further validated the biological relevance of this compound. Preliminary assays indicate that 2-(3-methoxyphenyl)-N-{1-3-(2-methylphenyl)-1H-pyrazole-5-carbonylpiperidin-4-yl}acetamide exhibits dose-dependent inhibition of several enzymes implicated in disease pathways. Notably, it has shown promise in modulating enzymes involved in pain perception and inflammation, suggesting potential therapeutic applications in conditions such as arthritis and neuropathic pain. Additionally, its interaction with receptors expressed on immune cells may open new avenues for treating autoimmune disorders.

The synthetic route to this compound highlights modern advances in organic chemistry that enable efficient construction of complex heterocyclic frameworks. Key steps involve multi-component reactions (MCRs) and transition-metal-catalyzed cross-coupling reactions, which facilitate rapid assembly of the desired scaffold. The use of readily available starting materials further enhances feasibility for large-scale production. Such synthetic strategies are increasingly employed in drug discovery programs to accelerate hit identification and lead optimization.

Future directions for research on 2-(3-methoxyphenyl)-N-{1-3-(2-methylphenyl)-1H-pyrazole-5-carbonylpiperidin-4-yl}acetamide include exploring its mechanism of action at a molecular level through biochemical assays and structural biology techniques such as X-ray crystallography or cryo-electron microscopy (cryo-EM). Understanding how this compound interacts with its targets will provide critical insights into its therapeutic potential and guide further modifications to improve efficacy while minimizing side effects.

The integration of computational methods with experimental data is also essential for advancing research on this molecule. Machine learning models trained on large datasets can predict pharmacokinetic properties (ADME), toxicity profiles, and target binding affinities before experimental validation is required. Such approaches accelerate decision-making during drug development by prioritizing compounds most likely to succeed clinically.

From an industrial perspective, 2-(3-methoxyphenyl)-N-{1-3-(2-methylphenyl)-1H-pyrazole -5-carbonylpiperidin -4 - yl }acetamide exemplifies how interdisciplinary collaboration between chemists, biologists, computational scientists,and pharmacologists can drive innovation in pharmaceuticals . Its unique structure offers opportunities not only for treating human diseases but also for developing probes that aid basic biological research . As research progresses , it will be exciting to see how modifications based on initial findings lead to new breakthroughs .